Cas no 99979-59-6 (3-(1H-imidazol-5-yl)-2-oxopropyl dihydrogen phosphate)

• Product Name: 3-(1H-imidazol-5-yl)-2-oxopropyl dihydrogen phosphate
• CAS No: 99979-59-6
• MF: C₆H₉N₂O₅P
• MW: 220.119822263718
• CID: 1993060
• PubChem ID: 792
• Update Time: 2025-04-21

3-(1H-imidazol-5-yl)-2-oxopropyl dihydrogen phosphate Chemical and Physical Properties

Names and Identifiers

• 3-(1H-imidazol-5-yl)-2-oxopropyl dihydrogen phosphate
• [3-(1H-imidazol-5-yl)-2-oxopropyl] phosphate
• Imidazole-acetol phosphate
• 3-(imidazol-4-yl)-2-oxopropyl dihydrogen phosphate
• 2-Propanone, 1-hydroxy-3-(imidazol-4-yl)-, 1-phosphate (6CI)
• 3-(4-imidazolyl)-2-oxopropanol phosphate
• 99979-59-6
• Imidazole acetol phosphate
• 2-propanone, 1-(1H-imidazol-4-yl)-3-(phosphonooxy)-
• C01267
• 3-(imidazol-4-yl)-2-oxopropyl phosphate
• CHEBI:16426
• 1-(1H-imidazol-4-yl)-3-(phosphonooxy)-2-propanone
• Q27101897
• 2-Propanone, 1-hydroxy-3-(imidazol-4-yl)-, 1-phosphate
• 1-(1H-Imidazol-5-yl)-3-(phosphonooxy)-2-propanone
• 2-Propanone, 1-(1H-imidazol-5-yl)-3-(phosphonooxy)-
• VSR6VJ2DT6
• imidazole acetol-P
• [3-(3H-imidazol-4-yl)-2-oxopropyl] dihydrogen phosphate
• [3-(1H-imidazol-4-yl)-2-oxopropoxy]phosphonic acid
• (3-(1H-IMIDAZOL-5-YL)-2-OXIDANYLIDENE-PROPYL) DIHYDROGEN PHOSPHATE
• 3-(1H-imidazol-4-yl)-2-oxopropyl dihydrogen phosphate
• SCHEMBL379960
• imidazole acetol-phosphate
• 3-(imidazol-4-yl)-2-oxopropyl phosphate dianion
• [3-(1H-imidazol-5-yl)-2-oxopropyl] dihydrogen phosphate
• 3-(Imidazol-4-yl)-2-oxopropyl phosphoric acid
• Imidazole acetol-phosphoric acid
• (3-(1H-imidazol-4-yl)-2-oxopropoxy)phosphonic acid
• Imidazole-acetol phosphoric acid
• (3-(1H-imidazol-5-yl)-2-oxopropyl) dihydrogen phosphate

• Inchi： 1S/C6H9N2O5P/c9-6(3-13-14(10,11)12)1-5-2-7-4-8-5/h2,4H,1,3H2,(H,7,8)(H2,10,11,12)
• InChI Key： YCFFMSOLUMRAMD-UHFFFAOYSA-N
• SMILES： P(=O)(O)(O)OCC(CC1=CN=CN1)=O

Computed Properties

• Exact Mass: 220.025
• Monoisotopic Mass: 220.025
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 113A^2
• XLogP3: -2

Experimental Properties

• Density: 1.655
• Boiling Point: 567.3°C at 760 mmHg
• Flash Point: 296.9°C
• Refractive Index: 1.586
• PSA: 127.98000
• LogP: 0.50700

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphoric acids and derivatives Monoalkyl phosphates